4-ethoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 4-ethoxy-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C18H18N2O4/c1-2-23-14-6-3-12(4-7-14)17(21)20-13-5-8-16-15(11-13)18(22)19-9-10-24-16/h3-8,11H,2,9-10H2,1H3,(H,19,22)(H,20,21)
• InChI Key: YFAKNUSBIMNDEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OCCNC3=O
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

The compound “4-ethoxy-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceuticals. It also contains a tetrahydrobenzo[f][1,4]oxazepin ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the tetrahydrobenzo[f][1,4]oxazepin ring, along with the benzamide and ethoxy groups. The exact spatial arrangement of these groups would depend on the specific synthesis process and the stereochemistry of the starting materials.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could potentially increase its solubility in polar solvents.

Scientific Research Applications

Synthesis and Biological Evaluation

A study by G. Srinivasulu et al. (2005) explores the synthesis and biological evaluation of Cinitapride related derivatives, which share a similar structural motif to the compound . These derivatives are investigated for their anti-ulcerative activity, highlighting the potential of such compounds in treating gastrointestinal disorders. The research emphasizes the significance of the benzimidazole moiety, a common pharmacophore in proton pump inhibitors, suggesting that modifications in the chemical structure could enhance anti-ulcerative properties Srinivasulu et al., 2005.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzamide derivatives are used in pharmaceuticals and exhibit a wide range of biological activities.

Future Directions

The future research directions for this compound would likely depend on its observed biological activity. If it exhibits promising activity in preliminary studies, it could be further optimized and studied in more detail.